N-(4-(naphthalen-2-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)propanamide
• InChI: InChI=1S/C22H18N2O3S2/c25-21(12-13-29(26,27)19-8-2-1-3-9-19)24-22-23-20(15-28-22)18-11-10-16-6-4-5-7-17(16)14-18/h1-11,14-15H,12-13H2,(H,23,24,25)
• InChI Key: SZSRXBHXXJGUCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NC(=CS2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol

Description

N-(4-(naphthalen-2-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide, also known as Compound 1, is a small molecule that has been extensively studied for its potential use in scientific research. It is a member of the thiazole family of compounds, which are known for their diverse biological activities. Compound 1 has been shown to have a wide range of biochemical and physiological effects, making it an attractive target for further investigation.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research into derivatives of N-(naphthalen-2-yl)propanamide, including compounds closely related to N-(4-(naphthalen-2-yl)thiazol-2-yl)-3-(phenylsulfonyl)propanamide, has revealed significant antimicrobial and antifungal properties. Studies have demonstrated the synthesis of novel derivatives and their subsequent evaluation against a variety of bacteria and fungi species, showing notable activity across the board. In particular, some compounds have exhibited antifungal activity comparable to ketoconazole and anti-gram-positive bacterial activity at levels close to chloramphenicol, indicating potential for development as antimicrobial agents (Evren, Yurttaş, & Yılmaz-Cankilic, 2020). Another study focused on new thiazole derivatives, showcasing high antibacterial and anticandidal effects, alongside a cytotoxic activity evaluation against human leukemia and fibroblast cells, suggesting a broad spectrum of biological activities (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).

Antioxidant and Anticancer Activities

Further research has unveiled the antioxidant and anticancer potential of related compounds. Novel derivatives have been synthesized, showing remarkable antioxidant activity, surpassing even ascorbic acid in efficacy. Additionally, anticancer activities were observed against specific human cancer cell lines, suggesting these compounds as promising candidates for anticancer drug development (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020). This is supported by computational and pharmacological evaluations of heterocyclic derivatives, including oxadiazoles and pyrazoles, for their potential in toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, highlighting the versatile biological activities of these compounds (Faheem, 2018).